2-Pyridinemethanamine, N-((3-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)phenyl)methyl)-
2-Pyridinemethanamine, N-((3-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)phenyl)methyl)-
AMD3465 is a novel CXCR4 receptor antagonist with potential anticancer and anti-HIV activity. AMD3465 can block infection of T-tropic, CXCR4-using HIV.
Brand Name:
Vulcanchem
CAS No.:
185991-07-5
VCID:
VC0548934
InChI:
InChI=1S/C24H38N6/c1-2-12-29-24(8-1)20-28-19-22-6-3-7-23(18-22)21-30-16-5-11-26-14-13-25-9-4-10-27-15-17-30/h1-3,6-8,12,18,25-28H,4-5,9-11,13-17,19-21H2
SMILES:
C1CNCCNCCCN(CCNC1)CC2=CC=CC(=C2)CNCC3=CC=CC=N3
Molecular Formula:
C24H44Br6N6
Molecular Weight:
410.6 g/mol
2-Pyridinemethanamine, N-((3-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)phenyl)methyl)-
CAS No.: 185991-07-5
Inhibitors
VCID: VC0548934
Molecular Formula: C24H44Br6N6
Molecular Weight: 410.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 185991-07-5 |
|---|---|
| Product Name | 2-Pyridinemethanamine, N-((3-(1,4,8,11-tetraazacyclotetradec-1-ylmethyl)phenyl)methyl)- |
| Molecular Formula | C24H44Br6N6 |
| Molecular Weight | 410.6 g/mol |
| IUPAC Name | N-(pyridin-2-ylmethyl)-1-[3-(1,4,8,11-tetrazacyclotetradec-1-ylmethyl)phenyl]methanamine |
| Standard InChI | InChI=1S/C24H38N6/c1-2-12-29-24(8-1)20-28-19-22-6-3-7-23(18-22)21-30-16-5-11-26-14-13-25-9-4-10-27-15-17-30/h1-3,6-8,12,18,25-28H,4-5,9-11,13-17,19-21H2 |
| Standard InChIKey | ARHBIBDGWDRBJH-UHFFFAOYSA-N |
| SMILES | C1CNCCNCCCN(CCNC1)CC2=CC=CC(=C2)CNCC3=CC=CC=N3 |
| Canonical SMILES | C1CNCCNCCCN(CCNC1)CC2=CC=C(C=C2)CNCC3=CC=CC=N3.Br.Br.Br.Br.Br.Br |
| Appearance | Solid powder |
| Description | AMD3465 is a novel CXCR4 receptor antagonist with potential anticancer and anti-HIV activity. AMD3465 can block infection of T-tropic, CXCR4-using HIV. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >5 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | AMD3465 GENZ-644494 N-(1,4,8,11- tetraazacyclotetradecanyl-1,4-phenylenebis(methylene))-2-(aminomethyl)- pyridine |
| Reference | 1: De Silva RA, Peyre K, Pullambhatla M, Fox JJ, Pomper MG, Nimmagadda S. Imaging CXCR4 expression in human cancer xenografts: evaluation of monocyclam 64Cu-AMD3465. J Nucl Med. 2011 Jun;52(6):986-93. doi: 10.2967/jnumed.110.085613. PubMed PMID: 21622896; PubMed Central PMCID: PMC3155288. 2: Bodart V, Anastassov V, Darkes MC, Idzan SR, Labrecque J, Lau G, Mosi RM, Neff KS, Nelson KL, Ruzek MC, Patel K, Santucci Z, Scarborough R, Wong RS, Bridger GJ, Macfarland RT, Fricker SP. Pharmacology of AMD3465: a small molecule antagonist of the chemokine receptor CXCR4. Biochem Pharmacol. 2009 Oct 15;78(8):993-1000. doi: 10.1016/j.bcp.2009.06.010. Epub 2009 Jun 18. PubMed PMID: 19540208. 3: Hu JS, Freeman CM, Stolberg VR, Chiu BC, Bridger GJ, Fricker SP, Lukacs NW, Chensue SW. AMD3465, a novel CXCR4 receptor antagonist, abrogates schistosomal antigen-elicited (type-2) pulmonary granuloma formation. Am J Pathol. 2006 Aug;169(2):424-32. PubMed PMID: 16877345; PubMed Central PMCID: PMC1599788. 4: Hatse S, Princen K, De Clercq E, Rosenkilde MM, Schwartz TW, Hernandez-Abad PE, Skerlj RT, Bridger GJ, Schols D. AMD3465, a monomacrocyclic CXCR4 antagonist and potent HIV entry inhibitor. Biochem Pharmacol. 2005 Sep 1;70(5):752-61. PubMed PMID: 16011832. |
| PubChem Compound | 463810 |
| Last Modified | Nov 11 2021 |
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